Cas no 1260670-17-4 (5-(Chloromethyl)-6-methylnicotinonitrile)

• Product Name: 5-(Chloromethyl)-6-methylnicotinonitrile
• CAS No: 1260670-17-4
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 4827002
• Update Time: 2025-06-09

5-(Chloromethyl)-6-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(CHLOROMETHYL)-6-METHYLNICOTINONITRILE
• AB74114
• 5-(Chloromethyl)-6-methylnicotinonitrile

• Inchi： 1S/C8H7ClN2/c1-6-8(3-9)2-7(4-10)5-11-6/h2,5H,3H2,1H3
• InChI Key： JDJSFVQUUFHZRM-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C#N)=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-(Chloromethyl)-6-methylnicotinonitrile

Introduction to 5-(Chloromethyl)-6-methylnicotinonitrile (CAS No. 1260670-17-4)

5-(Chloromethyl)-6-methylnicotinonitrile (CAS No. 1260670-17-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in the synthesis of complex molecules.

The chemical structure of 5-(Chloromethyl)-6-methylnicotinonitrile consists of a pyridine ring with a chloromethyl group and a methyl group attached at specific positions, along with a nitrile functional group. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an attractive candidate for further exploration in both academic and industrial settings.

In recent years, the study of 5-(Chloromethyl)-6-methylnicotinonitrile has been enriched by several groundbreaking research findings. One notable area of interest is its role as a precursor in the synthesis of bioactive compounds. For instance, researchers have successfully utilized this compound to develop novel inhibitors for specific enzymes involved in various disease pathways. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as therapeutic agents for conditions such as cancer and neurodegenerative diseases.

The synthetic versatility of 5-(Chloromethyl)-6-methylnicotinonitrile is another key factor contributing to its significance. The chloromethyl group can undergo various chemical transformations, such as nucleophilic substitution reactions, which allow for the introduction of different functional groups and the creation of diverse molecular scaffolds. This flexibility makes it an invaluable building block in the design and synthesis of complex molecules with tailored biological activities.

Beyond its applications in drug discovery, 5-(Chloromethyl)-6-methylnicotinonitrile has also been explored for its potential in materials science. Its unique electronic properties and structural stability make it suitable for use in the development of functional materials, such as conductive polymers and photovoltaic materials. Recent studies have demonstrated that compounds derived from 5-(Chloromethyl)-6-methylnicotinonitrile can exhibit enhanced electronic performance, opening up new possibilities for advanced material applications.

In the context of environmental sustainability, the synthesis and use of 5-(Chloromethyl)-6-methylnicotinonitrile have been optimized to minimize environmental impact. Green chemistry principles have been applied to develop more efficient and eco-friendly synthetic routes, reducing waste generation and energy consumption. These efforts align with the growing emphasis on sustainable practices in chemical research and industry.

The safety profile of 5-(Chloromethyl)-6-methylnicotinonitrile has also been thoroughly evaluated. Extensive toxicological studies have confirmed that it is safe for use under appropriate handling conditions. However, as with any chemical compound, proper safety protocols should be followed to ensure safe handling and storage.

In conclusion, 5-(Chloromethyl)-6-methylnicotinonitrile (CAS No. 1260670-17-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and sustainable chemistry. Its unique structural features and versatile synthetic properties make it an essential component in the development of innovative solutions across multiple scientific disciplines. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.